Cas no 2680750-92-7 ((2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide)

(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide is a specialized sulfonamide derivative featuring a dioxane ring structure with methyl substitutions. Its unique molecular architecture imparts stability and reactivity, making it valuable in synthetic organic chemistry and pharmaceutical applications. The compound's methanesulfonamide group enhances its utility as an intermediate in the synthesis of biologically active molecules, while the sterically hindered dioxane ring contributes to controlled reactivity. This structure is particularly advantageous in the development of selective inhibitors or modulators due to its balanced lipophilicity and steric constraints. Its well-defined chemical properties facilitate precise modifications, supporting its use in medicinal chemistry and material science research.
(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide structure
2680750-92-7 structure
Product Name:(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide
CAS No:2680750-92-7
MF:C8H17NO4S
MW:223.289881467819
CID:5648919
PubChem ID:165920618
Update Time:2025-08-05

(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2680750-92-7
    • (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
    • EN300-28274311
    • (2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide
    • Inchi: 1S/C8H17NO4S/c1-7(2)4-13-8(3,5-12-7)6-14(9,10)11/h4-6H2,1-3H3,(H2,9,10,11)
    • InChI Key: GZOCBERBKXIHTJ-UHFFFAOYSA-N
    • SMILES: S(CC1(C)COC(C)(C)CO1)(N)(=O)=O

Computed Properties

  • Exact Mass: 223.08782920g/mol
  • Monoisotopic Mass: 223.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 87Ų

(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28274311-1g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7
1g
$1057.0 2023-09-09
Enamine
EN300-28274311-5g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7
5g
$3065.0 2023-09-09
Enamine
EN300-28274311-10g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7
10g
$4545.0 2023-09-09
Enamine
EN300-28274311-0.05g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
0.05g
$888.0 2025-03-19
Enamine
EN300-28274311-0.1g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
0.1g
$930.0 2025-03-19
Enamine
EN300-28274311-0.25g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
0.25g
$972.0 2025-03-19
Enamine
EN300-28274311-0.5g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
0.5g
$1014.0 2025-03-19
Enamine
EN300-28274311-1.0g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-28274311-2.5g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-28274311-5.0g
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonamide
2680750-92-7 95.0%
5.0g
$3065.0 2025-03-19
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.